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Maurizio Prato and Graham McCann highlight the achievements of Journal of Materials Chemistry in 2003 and summarise the important changes for 2004, including the increased frequency of publication to 24 issues.

Guest editor C. N. R. Rao gives an overview of the first special issue of 2004 in Journal of Materials Chemistry on New Developments in Nanomaterials.

Guest editors J. Aizenberg, J. Livage and S. Mann give an overview of the second special issue of 2004 in Journal of Materials Chemistry on New Developments in Bio-related Materials.

Journal of Materials Chemistry profiles the new members of the Editorial Boards, Takuzo Aida, Eugenio Coronado, Dirk M. Guldi, Chad A. Mirkin and Jaume Veciana.

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Paul O'Brien and Alice Sullivan describe the highlights of the discussion during the 7th Materials Discussion Meeting: From Molecules to Materials, held at Queen Mary College, University of London, 13th–15th September 2004.

In January 2003, the Royal Society of Chemistry launched Organic & Biomolecular Chemistry (OBC) – a journal promising to provide high quality research from all aspects of synthetic, physical and biomolecular organic chemistry. The journal was set to build upon the foundations laid down by its predecessor publications (J. Chem. Soc., Perkin Trans. 1 and J. Chem. Soc., Perkin Trans. 2) as well as complement the subject coverage already published in prestigious general chemistry journals such as Chemical Communications and Chemical Society Reviews. Nearly two years on, just how is the programme developing and what can the community expect to see from the Royal Society of Chemistry (RSC)?

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